Tert-butyl 3-(4-amino-6-methoxy-1,3,5-triazin-2-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-amino-6-methoxy-1,3,5-triazin-2-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C12H19N5O3/c1-12(2,3)20-11(18)17-5-7(6-17)8-14-9(13)16-10(15-8)19-4/h7H,5-6H2,1-4H3,(H2,13,14,15,16)
• InChI Key: HVAOXYMCXDFLOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)C2=NC(=NC(=N2)OC)N
• Molecular Formula: C12H19N5O3
• Molecular Weight: 281.31 g/mol
• CAS No.: 2580216-72-2

Description

“Tert-butyl 3-(4-amino-6-methoxy-1,3,5-triazin-2-yl)azetidine-1-carboxylate” is a chemical compound with the CAS Number: 2580216-72-2. It has a molecular weight of 281.31. The compound is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H19N5O3/c1-12(2,3)20-11(18)17-5-7(6-17)8-14-9(13)16-10(15-8)19-4/h7H,5-6H2,1-4H3,(H2,13,14,15,16). This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder and is typically stored at 4 degrees Celsius. Its molecular weight is 281.31.

Scientific Research Applications

Synthesis and Reactivity

• This compound serves as a crucial intermediate in the synthesis of halo-substituted pyrazolo[5,1-c][1,2,4]triazines, showcasing a method involving diazotization and subsequent reactions for novel halo-substituted derivatives. The synthesis process highlights the compound's role in developing compounds with potential biological activity (Ivanov et al., 2017).
• Further research into the reactivity of similar triazine compounds has led to the creation of amides through the acylation of amino groups, providing insights into the chemical versatility and potential for creating bioactive molecules (Mironovich & Shcherbinin, 2014).

Precursor for Foldamer Studies

• The compound is identified as a precursor in the study of a new class of foldamer based on aza/α-dipeptide oligomerization, which suggests its importance in the development of novel biomimetic structures (Abbas et al., 2009).

Methodological Developments

• Research has demonstrated its use in acid-catalyzed rearrangements leading to the synthesis of protected amines, illustrating the compound's utility in complex organic synthesis and the creation of biologically relevant molecules (Nativi et al., 1989).

Diagnostic and Pharmacokinetic Studies

• A study developed a capillary gas-chromatographic method for the determination of tert-butyldimethylsilyl derivatives of various metabolites, highlighting the role of related tert-butyl compounds in diagnostic and pharmacokinetic analyses (Muskiet et al., 1981).

Innovative Synthetic Approaches

• Innovative synthetic approaches involving tert-butyl compounds have led to the creation of new molecular structures with potential applications in medicinal chemistry and materials science, demonstrating the broad utility of such intermediates in advancing chemical and pharmaceutical research (Ivanov, 2020; Peterson et al., 1999).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.